Cas no 16954-05-5 (4,5-Dibromo-1,2-dimethyl-1H-imidazole)

• Product Name: 4,5-Dibromo-1,2-dimethyl-1H-imidazole
• CAS No: 16954-05-5
• MF: C₅H₆Br₂N₂
• MW: 253.922539234161
• MDL: MFCD02179518
• CID: 158273
• PubChem ID: 303178
• Update Time: 2025-04-19

4,5-Dibromo-1,2-dimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-1,2-dimethyl-1H-imidazole
• 1H-Imidazole,4,5-dibromo-1,2-dimethyl-
• 4,5-dibromo-1,2-dimethylimidazole
• NSC 191261
• 1,2-Dimethyl-4,5-dibromo-1H-imidazole
• CS-0152843
• NSC191261
• AS-63426
• EN300-719565
• NSC-191261
• 16954-05-5
• SCHEMBL12359853
• FT-0733507
• AMY11930
• J-010556
• A882084
• SY041696
• AB11301
• F17283
• AKOS015834956
• DTXSID40307444
• MFCD02179518
• DA-16762

• MDL： MFCD02179518
• Inchi： 1S/C5H6Br2N2/c1-3-8-4(6)5(7)9(3)2/h1-2H3
• InChI Key： IRPMMLNFWNJAMH-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)N1C)Br

Computed Properties

• Exact Mass: 251.89000
• Monoisotopic Mass: 251.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.06±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88-90 ºC (water )
• Boiling Point: 331.3°Cat760mmHg
• Flash Point: 154.2°C
• Refractive Index: 1.647
• Solubility: Slightly soluble (6.9 g/l) (25 º C),
• PSA: 17.82000
• LogP: 2.25350
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4,5-Dibromo-1,2-dimethyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)